Cas no 596845-51-1 (3-QUINOLINECARBOXYLIC ACID, 7-ACETYL-2-BROMO-4-(TRIFLUOROMETHYL)-)

• Product Name: 3-QUINOLINECARBOXYLIC ACID, 7-ACETYL-2-BROMO-4-(TRIFLUOROMETHYL)-
• CAS No: 596845-51-1
• MF: C₁₃H₇BrF₃NO₃
• MW: 362.098793268204
• CID: 3301034
• Update Time: 2025-03-24

3-QUINOLINECARBOXYLIC ACID, 7-ACETYL-2-BROMO-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3-QUINOLINECARBOXYLIC ACID, 7-ACETYL-2-BROMO-4-(TRIFLUOROMETHYL)-

• Inchi： 1S/C13H7BrF3NO3/c1-5(19)6-2-3-7-8(4-6)18-11(14)9(12(20)21)10(7)13(15,16)17/h2-4H,1H3,(H,20,21)
• InChI Key： FHRVYYMXJHDSGO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C(C)=O)C=2)C(C(F)(F)F)=C(C(O)=O)C=1Br

Experimental Properties

• Density: 1.719±0.06 g/cm3(Predicted)
• Melting Point: 179-180 °C(Solv: water (7732-18-5))
• Boiling Point: 433.7±45.0 °C(Predicted)
• pka: 0.71±0.30(Predicted)